Cas no 28867-22-3 (4-Piperidinol,5-[(hexahydro-1H-azepin-1-yl)methyl]-1,2,5-trimethyl-4-phenyl-, 4-propanoate,hydrochloride (1:2))

• Product name: 4-Piperidinol,5-[(hexahydro-1H-azepin-1-yl)methyl]-1,2,5-trimethyl-4-phenyl-, 4-propanoate,hydrochloride (1:2)
• CAS No: 28867-22-3
• MF: C₂₄H₄₀Cl₂N₂O₂
• MW: 459.492605209351
• CID: 272065
• PubChem ID: 206923

4-Piperidinol,5-[(hexahydro-1H-azepin-1-yl)methyl]-1,2,5-trimethyl-4-phenyl-, 4-propanoate,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,5-[(hexahydro-1H-azepin-1-yl)methyl]-1,2,5-trimethyl-4-phenyl-, 4-propanoate,hydrochloride (1:2)
• [5-(azepan-1-ylmethyl)-1,2,5-trimethyl-4-phenylpiperidin-4-yl] propanoate,dihydrochloride
• 4-Piperidinol, 5-(hexahydro-1H-azepinylmethyl)-4-phenyl-1,2,5-trimethyl-, propionate, dihydrochloride
• AC1L4HMT
• CTK8I0266
• LS-117093
• 5-[(Azepan-1-yl)methyl]-1,2,5-trimethyl-4-phenylpiperidin-4-yl propanoate--hydrogen chloride (1/2)
• 28867-22-3
• DTXSID60951504

• Inchi： InChI=1S/C24H38N2O2.2ClH/c1-5-22(27)28-24(21-13-9-8-10-14-21)17-20(2)25(4)18-23(24,3)19-26-15-11-6-7-12-16-26;;/h8-10,13-14,20H,5-7,11-12,15-19H2,1-4H3;2*1H
• InChI Key： GZUHSBYPIOZHNI-UHFFFAOYSA-N
• SMILES： Cl.Cl.CCC(OC1(CC(C)N(C)CC1(C)CN1CCCCCC1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 458.24700
• Monoisotopic Mass: 458.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Boiling Point: 463.8°Cat760mmHg
• Flash Point: 234.3°C
• PSA: 32.78000
• LogP: 5.92120